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Compound of Interest

Compound Name: 2,3,6-Trinitrophenol

Cat. No.: B1228508 Get Quote

Immediate Safety Advisory: Dry 2,3,6-trinitrophenol, commonly known as picric acid, is a

highly unstable and shock-sensitive explosive.[1][2] If you encounter a container of picric acid

that appears dry, has crystal formation inside or around the lid, or is of unknown condition, DO

NOT TOUCH OR MOVE THE CONTAINER.[1][3][4][5][6] Immediately secure the area, restrict

access, and contact your institution's Environmental Health & Safety (EHS) department or the

relevant safety authority for emergency disposal.[3][4][5][7]

This document provides detailed procedures for the routine and emergency disposal of picric

acid, designed for researchers and laboratory professionals. The primary safety measure is to

ensure the compound remains hydrated, as it is significantly safer to handle when wet.[1]

Operational Plan: Routine Inspection and Handling
Regular inspection is critical to prevent picric acid from drying out. A log should be maintained

for each container.[1][5][6]

Dating: Label all containers with the date received and the date opened.[3][7]

Regular Inspection: Visually inspect containers at least quarterly for signs of dryness, such

as the absence of a water layer or the formation of crystals.[7] Check for any crust or crystal

formation around the lid before opening.[7]

Rehydration: If the picric acid is approaching a dry state but has not yet crystallized, it must

be rehydrated. Carefully and slowly add deionized water to the container to maintain a paste-
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like consistency or a visible layer of water.[1] This rehydration must be documented in the

inspection log.[1][6]

Handling: Always use non-metal spatulas (e.g., ceramic or plastic) when handling picric acid

to avoid the formation of dangerously sensitive metal picrate salts.[4] After each use, clean

the container's threads, cap, and neck with a damp cloth to remove any residue before

sealing.[6][7]

Disposal Protocol for Wetted Picric Acid
This procedure applies only to picric acid that is verified to be safely hydrated (containing at

least 30% water) and shows no signs of crystallization.

Preparation for Disposal: Ensure the picric acid waste has excess water.[1] If necessary, add

more deionized water to the container.

Waste Container: Collect the picric acid waste in a dedicated glass or plastic container with a

non-metallic, screw-top lid.[3][5][7] Never use metal containers or caps, as picric acid can

react with metals to form highly explosive picrate salts.[1][7]

Labeling: Clearly label the container as "Hazardous Waste: Picric Acid, Wetted" and include

the primary constituents.[1][8]

Contact EHS: Arrange for pickup and disposal through your institution's EHS or hazardous

waste management program.[9][10] Do not attempt to dispose of picric acid through

standard laboratory waste streams or down the drain, as this can lead to the formation of

explosive salts in the plumbing.[5][7]

Timeliness: Dispose of all picric acid within two years of its initial receipt date.[1][6][11]

Emergency Procedure for Dry Picric Acid
If a container is found to be dry, contains crystals, has a metal cap, or is more than two years

old and in poor condition, it presents a significant explosion hazard.

DO NOT HANDLE: Do not touch, move, or attempt to open the container.[4][5][6] Even minor

friction or shock can be dangerous.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172435/CSP-Picric-Acid.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://research.wayne.edu/oehs/chemical/factsheet_picric_acid.docx
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-006-NEW.pdf
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://research.wayne.edu/oehs/chemical/factsheet_picric_acid.docx
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://research.wayne.edu/oehs/chemical/factsheet_picric_acid.docx
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Picric%20Acid.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/715-reactive
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://research.wayne.edu/oehs/chemical/factsheet_picric_acid.docx
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://ehs.stanford.edu/reference/information-picric-acid
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172435/CSP-Picric-Acid.pdf
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://ehs.ua.edu/wp-content/uploads/2022/07/Picric-Acid-Guidance-for-Laboratories.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secure the Area: Immediately evacuate personnel from the immediate vicinity.

Restrict Access: Cordon off the area to prevent accidental contact.

Contact Authorities: Notify your institution's EHS department immediately and, if necessary,

the local fire department or bomb disposal unit, informing them of a potential shock-sensitive

explosive.[3][7]

Spill Cleanup Protocol
This protocol is for small spills of wetted picric acid within a chemical fume hood. For large

spills or any spill outside a fume hood, evacuate the area and follow emergency procedures.[5]

[7]

Do Not Allow to Dry: Immediately dampen the spilled material with water or a 2% v/v

aqueous acetone solution to keep it wet.[5][7]

Absorb Spill: Use a spill response pad or paper towels, also moistened with water, to absorb

the spilled material.[5][7] Avoid any sweeping or actions that could create friction.[7]

Collect Waste: Place all cleanup materials (pads, towels, gloves) into a sealable plastic bag.

Add extra water to the bag to ensure the contents remain wet.[7]

Final Disposal: Place the sealed plastic bag into the designated hazardous waste container

for picric acid.[7]

Decontaminate: Thoroughly wash the spill site with soap and water.[4]

Quantitative Data Summary
The following table outlines key quantitative parameters for the safe management of 2,3,6-
trinitrophenol.
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Parameter
Recommended Value /
Frequency

Citations

Minimum Water Content for

Storage

Must be kept wet; ideally >30%

water by mass. Must not fall

below 10%.

[1][3][12]

Maximum Storage Period
Dispose of within 2 years of

the initial receipt date.
[1][6][11]

Container Inspection

Frequency

At a minimum, every 3 to 6

months.
[5][7]

Waste Accumulation Time

Request disposal within 6

months of starting a waste

container.

[7]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2,3,6-
trinitrophenol.
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Initial Safety Check

Emergency Protocol Routine Disposal Protocol

Start: Assess Picric Acid Container

Container compromised?
Signs of dryness, crystals,

or metal cap?

DO NOT TOUCH
OR MOVE

Yes

1. Ensure Picric Acid
is fully wetted (>30% water)

No

Secure Area &
Restrict Access

Contact EHS / Emergency
Response Immediately

2. Use non-metallic tools.
Collect in a labeled glass
or plastic waste container.

3. Arrange for pickup via
EHS Hazardous Waste Program

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2,3,6-Trinitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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